Cas no 566198-39-8 (3-(6-(Carboxy)pyridin-3-yl)benzaldehyde)

• Product Name: 3-(6-(Carboxy)pyridin-3-yl)benzaldehyde
• CAS No: 566198-39-8
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• MDL: MFCD18316836
• CID: 945677
• PubChem ID: 53222649
• Update Time: 2025-04-19

3-(6-(Carboxy)pyridin-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(6-(Carboxy)pyridin-3-yl)benzaldehyde
• 5-(3-formylphenyl)pyridine-2-carboxylic acid
• 3-(6-(CARBOXY)(PYRIDIN-3-YL))BENZALDEHYDE
• MFCD18316836
• 5-(3-Formylphenyl)picolinic acid
• DB-314604
• SCHEMBL2558804
• 566198-39-8
• DTXSID10687023
• 5-(3-Formylphenyl)picolinic acid, 95%

• MDL： MFCD18316836
• Inchi： 1S/C13H9NO3/c15-8-9-2-1-3-10(6-9)11-4-5-12(13(16)17)14-7-11/h1-8H,(H,16,17)
• InChI Key： OCVKVXSFCCQMFT-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C=N1)C1C=CC=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 227.05800
• Monoisotopic Mass: 227.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.3A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 67.26000
• LogP: 2.25930